Cas no 1696163-25-3 (2-bromo-4-chloro-N-methylbenzamide)

• Product Name: 2-bromo-4-chloro-N-methylbenzamide
• CAS No: 1696163-25-3
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 4611396
• PubChem ID: 103763191
• Update Time: 2025-05-20

2-bromo-4-chloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-N-methylbenzamide
• Benzamide, 2-bromo-4-chloro-N-methyl-
• CS-0311914
• A1-35403
• 1696163-25-3
• E82667

• Inchi： 1S/C8H7BrClNO/c1-11-8(12)6-3-2-5(10)4-7(6)9/h2-4H,1H3,(H,11,12)
• InChI Key： YSQWUXSTCFRODM-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 246.93995g/mol
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-4-chloro-N-methylbenzamide

Professional Introduction to 2-bromo-4-chloro-N-methylbenzamide (CAS No. 1696163-25-3)

2-bromo-4-chloro-N-methylbenzamide, identified by its CAS number 1696163-25-3, is a significant compound in the realm of chemical and pharmaceutical research. This benzamide derivative features a bromine and chlorine substituent at the 2nd and 4th positions of the benzene ring, respectively, and is further modified by an N-methyl group. The unique structural configuration of 2-bromo-4-chloro-N-methylbenzamide makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's molecular structure imparts distinct electronic and steric properties, which are highly valued in medicinal chemistry. The presence of halogen atoms enhances its reactivity, making it a valuable building block for further functionalization. Recent advancements in drug discovery have highlighted the potential of halogenated benzamides as scaffolds for small-molecule drugs due to their ability to interact with biological targets through multiple mechanisms.

In the context of contemporary pharmaceutical research, 2-bromo-4-chloro-N-methylbenzamide has been explored for its pharmacological properties. Studies have demonstrated its utility in the synthesis of molecules with anti-inflammatory, antimicrobial, and anticancer activities. The bromo and chloro substituents facilitate nucleophilic aromatic substitution reactions, enabling the introduction of diverse pharmacophores. This flexibility has led to its incorporation in various high-throughput screening campaigns aimed at identifying lead compounds for therapeutic intervention.

One notable application of 2-bromo-4-chloro-N-methylbenzamide is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the benzamide core with halogen atoms and an N-methyl group, researchers have generated compounds that exhibit potent inhibitory effects on specific kinases. For instance, derivatives of 2-bromo-4-chloro-N-methylbenzamide have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are implicated in tumor growth and metastasis.

The synthesis of 2-bromo-4-chloro-N-methylbenzamide typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The process often begins with the bromination and chlorination of nitrobenzene derivatives followed by amidation with methylamine or its derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making 2-bromo-4-chloro-N-methylbenzamide more accessible for industrial applications.

The pharmacokinetic profile of compounds derived from 2-bromo-4-chloro-N-methylbenzamide is another area of active investigation. Researchers are particularly interested in optimizing solubility, bioavailability, and metabolic stability to enhance their therapeutic efficacy. Computational modeling techniques have been employed to predict how structural modifications influence pharmacokinetic properties, allowing for the rational design of next-generation analogs.

In conclusion, 2-bromo-4-chloro-N-methylbenzamide (CAS No. 1696163-25-3) represents a critical compound in modern pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for the synthesis of bioactive molecules with potential therapeutic applications. As research continues to uncover new mechanisms of drug action and novel synthetic strategies, the role of halogenated benzamides like 2-bromo-4-chloro-N-methylbenzamide is expected to expand further, contributing to advancements in drug discovery and development.